Cas no 155533-81-6 (2-Fluoro-3-(tributylstannyl)pyridine)

• Product Name: 2-Fluoro-3-(tributylstannyl)pyridine
• CAS No: 155533-81-6
• MF: C₁₇H₃₀FNSn
• MW: 386.135207653046
• MDL: MFCD07787400
• CID: 107016
• PubChem ID: 329761852
• Update Time: 2025-05-24

2-Fluoro-3-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-fluoro-3-(tributylstannyl)-
• 2-Fluoro-3-(tributylstannyl)pyridine
• tributyl-(2-fluoropyridin-3-yl)stannane
• 2-fluoro-3-(tributylstannanyl)pyridine
• 3-tributylstannyl-2-fluoropyridine
• PC8517

• MDL： MFCD07787400
• Inchi： 1S/C5H3FN.3C4H9.Sn/c6-5-3-1-2-4-7-5;3*1-3-4-2;/h1-2,4H;3*1,3-4H2,2H3;
• InChI Key： UEIDBUBBTLTCOP-UHFFFAOYSA-N
• SMILES： [Sn](C1C(=NC=CC=1)F)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 387.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.176 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.508
• PSA: 12.89000
• LogP: 5.27680

2-Fluoro-3-(tributylstannyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H410
• Warning Statement： P273-P280-P301+P310-P305+P351+P338-P314-P501
• Hazardous Material transportation number：UN 2788 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： S35
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：(BD74774)
• Safety Term：S35-36/37/39-45-60-61
• Risk Phrases：R21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-Fluoro-3-(tributylstannyl)pyridine

Professional Introduction to 2-Fluoro-3-(tributylstannyl)pyridine (CAS No. 155533-81-6)

2-Fluoro-3-(tributylstannyl)pyridine, with the CAS number 155533-81-6, is a specialized organotin compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a fluoro-substituted pyridine ring with a tributylstannyl moiety, make it an invaluable tool for cross-coupling reactions, which are fundamental to modern drug discovery.

The significance of 2-Fluoro-3-(tributylstannyl)pyridine lies in its ability to facilitate the formation of carbon-carbon bonds through palladium-catalyzed reactions. These reactions, including the Suzuki-Miyaura and Stille couplings, are pivotal in constructing complex molecular architectures essential for drug design. The fluoro substituent, in particular, plays a critical role in modulating the pharmacokinetic properties of pharmaceutical compounds, such as metabolic stability and bioavailability. This has led to extensive research into fluoro-containing heterocycles as key pharmacophores in medicinal chemistry.

In recent years, there has been a surge in the investigation of fluorinated pyridines due to their diverse applications in drug development. Studies have demonstrated that the presence of a fluorine atom at the 2-position of the pyridine ring can significantly enhance the binding affinity and selectivity of small molecule inhibitors towards target enzymes and receptors. For instance, 2-Fluoro-3-(tributylstannyl)pyridine has been employed in the synthesis of kinase inhibitors, where fluorine atoms contribute to improved pharmacological profiles by increasing lipophilicity and reducing metabolic degradation.

The tributylstannyl group in 2-Fluoro-3-(tributylstannyl)pyridine is particularly noteworthy for its reactivity in Stille coupling reactions. This reaction is highly favored in medicinal chemistry due to its tolerance for a wide range of functional groups and its ability to introduce complex organic structures with high efficiency. The use of organotin reagents like this compound has enabled the synthesis of intricate scaffolds that would be otherwise challenging to access using alternative methodologies.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-Fluoro-3-(tributylstannyl)pyridine. For example, recent publications have described its application in the construction of fluorinated pyridine derivatives with enhanced bioactivity against various therapeutic targets. These studies have not only expanded the synthetic toolbox but also provided new insights into the structural requirements for optimal pharmacological activity. The ability to precisely control the substitution pattern on the pyridine ring using this intermediate has opened up new avenues for drug discovery.

The chemical properties of 2-Fluoro-3-(tributylstannyl)pyridine make it an attractive candidate for further exploration in medicinal chemistry. Its reactivity in cross-coupling reactions, combined with the pharmacological benefits associated with fluorinated heterocycles, positions it as a key intermediate in the synthesis of next-generation pharmaceuticals. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.

In conclusion, 2-Fluoro-3-(tributylstannyl)pyridine (CAS No. 155533-81-6) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of novel therapeutic agents. With ongoing research exploring its potential applications, this compound is poised to play a crucial role in future drug discovery efforts.